(4,5-dimethoxy-2-nitrobenzyl)phenylamine

• IUPAC Name: N-[(4,5-dimethoxy-2-nitrophenyl)methyl]aniline
• InChI: InChI=1S/C15H16N2O4/c1-20-14-8-11(10-16-12-6-4-3-5-7-12)13(17(18)19)9-15(14)21-2/h3-9,16H,10H2,1-2H3
• InChI Key: QLYMKBTYZRVWQY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)CNC2=CC=CC=C2)[N+](=O)[O-])OC
• Molecular Formula: C15H16N2O4
• Molecular Weight: 288.30 g/mol

Description

(4,5-dimethoxy-2-nitrobenzyl)phenylamine, commonly known as 2C-N, is a synthetic phenethylamine that belongs to the 2C family of drugs. It was first synthesized in 1974 by Alexander Shulgin, a renowned American pharmacologist and chemist. 2C-N is a potent psychoactive drug and has been used in scientific research for its hallucinogenic properties.

Mechanism of Action

2C-N acts as a partial agonist at the 5-HT2A receptor, which is a subtype of serotonin receptor. This activation leads to increased levels of serotonin in the brain, which alters perception, mood, and thought processes. 2C-N also activates other serotonin receptors, such as 5-HT2C and 5-HT1A, which may contribute to its effects.
Biochemical and Physiological Effects:
The effects of 2C-N are similar to other hallucinogens, such as LSD and psilocybin. Users report altered perception of time, space, and reality. They may experience visual and auditory hallucinations, changes in mood, and altered thought processes. Physiological effects include increased heart rate, blood pressure, and body temperature.

Advantages and Limitations for Lab Experiments

2C-N has been used in scientific research to study the effects of serotonin agonists on the brain. It has also been used to better understand the mechanisms of action of hallucinogens. However, due to its potent psychoactive effects, 2C-N must be used with caution in laboratory experiments. It is important to ensure the safety of researchers and study participants.

Future Directions

There are several future directions for research on 2C-N. One area of interest is its potential therapeutic uses. Some studies have suggested that hallucinogens may have therapeutic benefits for conditions such as depression, anxiety, and addiction. Further research is needed to explore these potential uses. Another area of interest is the development of new drugs that target the 5-HT2A receptor. 2C-N may serve as a useful starting point for the development of new drugs with similar properties.

Synthesis Methods

The synthesis of 2C-N involves the condensation of 2,5-dimethoxybenzaldehyde with nitroethane, followed by reduction with lithium aluminum hydride. The resulting intermediate is then treated with phenylamine to produce the final product.

Scientific Research Applications

2C-N has been used in scientific research for its hallucinogenic properties. It is a potent 5-HT2A receptor agonist, which means it activates serotonin receptors in the brain. This activation leads to altered perception, mood, and thought processes. 2C-N has been used to study the effects of serotonin agonists on the brain and to better understand the mechanisms of action of hallucinogens.